2-(3,4-Dimethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[(3,4-dimethoxybenzoyl)amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H21N3O4S.ClH/c1-21-7-6-11-14(9-21)26-18(15(11)16(19)22)20-17(23)10-4-5-12(24-2)13(8-10)25-3;/h4-5,8H,6-7,9H2,1-3H3,(H2,19,22)(H,20,23);1H
• InChI Key: SBVGWZFGXBRHHI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC(=C(C=C3)OC)OC.Cl
• Molecular Formula: C18H22ClN3O4S
• Molecular Weight: 411.9 g/mol
• CAS No.: 1215529-49-9

Description

2-(3,4-Dimethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H22ClN3O4S and its molecular weight is 411.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research in the field of heterocyclic chemistry has demonstrated the synthesis of various compounds with structures analogous to "2-(3,4-Dimethoxybenzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride." These compounds often serve as key intermediates for further chemical transformations, targeting molecules with potential therapeutic activities or material applications. For instance, the synthesis of novel benzodifuranyl, tetrazolothiophene carboxamides, and related heterocycles has been reported, showcasing the versatility of similar heterocyclic frameworks in generating biologically active compounds (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activities

Compounds with structures related to "this compound" have been explored for their biological activities. For example, derivatives of tetrahydrothieno[2,3-c]pyridine have been investigated for their antimycobacterial activities, with some showing significant inhibitory effects against Mycobacterium tuberculosis. These studies highlight the potential of such compounds in developing new antimicrobial agents (Nallangi, Samala, Sridevi, Yogeeswari, & Sriram, 2014).

Material Science Applications

The structural motifs found in compounds like "this compound" are not only significant in pharmaceutical research but also in the development of new materials. Polyamides and polyimides derived from similar heterocyclic units exhibit desirable thermal and mechanical properties, making them suitable for various industrial applications. These materials often show good solubility in polar solvents, high thermal stability, and potential for use in advanced electronic and mechanical devices (Wang, Li, Ma, Zhang, & Gong, 2006).